Cas no 40337-11-9 (5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide)

• Product Name: 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide
• CAS No: 40337-11-9
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• CID: 925651
• PubChem ID: 790290
• Update Time: 2025-06-08

5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide
• 5-bromo-N-1-naphthyl-2-furamide(SALTDATA: FREE)
• CHEMBRDG-BB 5245899
• 5-BROMO-N-1-NAPHTHYL-2-FURAMIDE
• SR-01000200700
• CS-0270341
• DB-213084
• CBMicro_015355
• STK448164
• MLS000104901
• AKOS002515147
• BIM-0015244.P001
• SMR000054831
• Z28155916
• BDBM50211054
• 40337-11-9
• 5-bromo-N-naphthalen-1-ylfuran-2-carboxamide
• cid_790290
• SR-01000200700-1
• CHEMBL227496

• MDL： MFCD00430977
• Inchi： 1S/C15H10BrNO2/c16-14-9-8-13(19-14)15(18)17-12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,17,18)
• InChI Key： VGONJXTWHVKZHB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=CC=CC3C=CC=CC2=3)=O)O1

Computed Properties

• Exact Mass: 314.98900
• Monoisotopic Mass: 314.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.24000
• LogP: 4.52060

Additional information on 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide

Introduction to 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide (CAS No. 40337-11-9)

5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide, a compound with the chemical formula C₁₄H₉BrNO₂, is a significant molecule in the field of pharmaceutical and chemical research. This compound belongs to the class of amides and is characterized by its unique structural features, which make it a valuable candidate for various applications in medicinal chemistry. The presence of both bromine and naphthalene moieties in its structure enhances its reactivity and potential utility in synthetic chemistry.

The CAS number 40337-11-9 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases. This numbering system is crucial for researchers to locate and verify the specific properties and applications of 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide. The compound's molecular structure consists of a furan ring linked to a naphthalene group, with a bromine substituent and an amide functional group at specific positions. This arrangement contributes to its distinct chemical behavior and reactivity patterns.

In recent years, the interest in 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide has grown due to its potential role in the development of novel pharmaceutical agents. The naphthalene ring is known for its aromatic stability and electronic properties, which can be exploited in drug design. Additionally, the bromine atom serves as a handle for further functionalization, allowing chemists to modify the molecule into more complex structures. These characteristics make it a versatile building block in synthetic organic chemistry.

One of the most compelling aspects of 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide is its application in medicinal chemistry. Researchers have been exploring its potential as an intermediate in the synthesis of bioactive molecules. The amide group can interact with biological targets, making it a suitable candidate for developing new drugs. Furthermore, the structural motif of this compound has been found to exhibit interesting pharmacological properties, which have attracted significant attention from academic and industrial researchers.

Recent studies have highlighted the importance of 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide in the development of small-molecule inhibitors. These inhibitors are designed to target specific enzymes or receptors involved in various diseases. The unique combination of functional groups in this compound allows it to bind effectively to biological targets, potentially leading to therapeutic benefits. For instance, researchers have investigated its role in inhibiting enzymes associated with inflammatory diseases and cancer. The results from these studies suggest that this compound may have significant therapeutic potential.

The synthesis of 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide involves multi-step organic reactions that require careful optimization. The process typically starts with the bromination of a naphthalene derivative followed by condensation with furan derivatives to form the desired amide linkage. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods are critical for producing high-quality material suitable for further research and development.

Quality control and analytical techniques play a vital role in ensuring the integrity of 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the structure and purity of the compound. These analytical methods provide detailed information about the molecular composition and help researchers identify any impurities or byproducts that may affect downstream applications.

The future prospects of 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Innovations in drug discovery methodologies continue to drive the demand for novel intermediates like this one. As our understanding of biological systems grows, so does the need for sophisticated molecules that can interact selectively with disease-causing targets. This compound represents a valuable asset in this endeavor.

In conclusion, 5-Bromo-N-(naphthalen-1-yl)furan-2-carboxamide (CAS No. 40337-11-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs and bioactive molecules. The ongoing studies into its pharmacological properties highlight its importance as a building block in medicinal chemistry. As research progresses, this compound is expected to play an increasingly vital role in addressing various medical challenges.